Cas no 639804-64-1 (Pentanenitrile,3-amino-, (3S)-)

Pentanenitrile,3-amino-, (3S)- structure

639804-64-1 structure

Product Name:Pentanenitrile,3-amino-, (3S)-

CAS No:639804-64-1

Molecular Formula:C₅H₁₀N₂

Molecular Weight:98.1463

CID:500380

PubChem ID:10240767

Pentanenitrile,3-amino-, (3S)- Properties

Names and Identifiers

- Pentanenitrile,3-amino-, (3S)-
- (3S)-3-aminopentanenitrile
- (S)-3-AMINOPENTANENITRILE
- (3S)-3-azanylpentanenitrile
- (S)-3-aminopentanitrile
- A834597
- AG-G-39029
- CTK5C0359
- S-3-aminopentanenitrile
- 639804-64-1
- Pentanenitrile, 3-amino-, (3S)-
- 3-Aminopentanenitrile, (3S)-
- 8764I890I6
- FVPPLRDSFQDFLX-YFKPBYRVSA-N
- AKOS025295581
- Q27269798
- UNII-8764I890I6
- +Expand
- MDL： MFCD09037957
- InChIKey： FVPPLRDSFQDFLX-YFKPBYRVSA-N
- Inchi： InChI=1S/C5H10N2/c1-2-5(7)3-4-6/h5H,2-3,7H2,1H3/t5-/m0/s1
- SMILES： CC[C@@H](CC#N)N

Computed Properties

Exact Mass: 98.0845
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 98.084398327g/mol
Heavy Atom Count: 7
Complexity: 79.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.81
Boiling Point: 201°C

Pentanenitrile,3-amino-, (3S)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG73685-250mg	(S)-3-Aminopentanenitrile	639804-64-1	99%	250mg	$194.00	2024-04-19
Ambeed	A307763-1g	(S)-3-Aminopentanenitrile	639804-64-1	95+%	1g	$149.0
Fluorochem	012702-1g	S)-3-Aminopentanenitrile	639804-64-1		1g	￡70.00	2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643932-5g	(S)-3-aminopentanenitrile	639804-64-1	98%	5g	￥3536.00

Pentanenitrile,3-amino-, (3S)- Related Literature

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4. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

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6. On splitting of the NICS(1) magnetic aromaticity index†

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7. Comparison of atomic emission spectrometric data obtained for aluminium standard samples of different origin

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8. Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†

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9. Azilsartan piperazine salt solvate and monohydrate: preparation, crystal structure, enhanced solubility and oral bioavailability†

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10. Contents list

Nanoscale, 2016,8, 9447-9460

639804-64-1 (Pentanenitrile,3-amino-, (3S)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:639804-64-1)Pentanenitrile,3-amino-, (3S)-

Purity:99%

Quantity:5g

Price($):386.0